molecular formula C8H10Br2ClN B6157177 (1S)-1-(2,5-dibromophenyl)ethan-1-amine hydrochloride CAS No. 2757961-59-2

(1S)-1-(2,5-dibromophenyl)ethan-1-amine hydrochloride

Cat. No. B6157177
CAS RN: 2757961-59-2
M. Wt: 315.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

(1S)-1-(2,5-Dibromophenyl)ethan-1-amine hydrochloride, or DBEA-HCl, is an organic compound and a derivative of the amino acid phenylalanine. It is a white, odorless solid that is soluble in water and alcohol. DBEA-HCl has been used as a reagent in synthetic organic chemistry and has been studied for its potential applications in drug development, medical research, and biochemistry.

Mechanism of Action

The mechanism of action of DBEA-HCl is not fully understood. It is believed to interact with proteins and other molecules in the cell, leading to changes in their structure and function. It is also believed to interact with enzymes, leading to changes in their activity. Additionally, it is believed to interact with nucleic acids, leading to changes in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of DBEA-HCl are not fully understood. Studies have shown that it can inhibit the activity of certain enzymes, and it has been suggested that it may have an effect on the expression of certain genes. Additionally, it has been shown to interact with proteins, leading to changes in their structure and function.

Advantages and Limitations for Lab Experiments

DBEA-HCl has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is readily available. Additionally, it is relatively stable, and it is soluble in a variety of solvents. It also has a low toxicity, making it safe to use in laboratory experiments.
However, there are also some limitations to using DBEA-HCl in laboratory experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects on certain molecules.

Future Directions

There are several potential future directions for research on DBEA-HCl. These include further research into its mechanism of action, its effects on gene expression, and its potential applications in drug development. Additionally, further research into its effects on proteins and enzymes could lead to a better understanding of its biochemical and physiological effects. Finally, further research into its synthesis method could lead to the development of more efficient and cost-effective methods of producing DBEA-HCl.

Synthesis Methods

DBEA-HCl can be synthesized by a two-step process. The first step involves the reaction of 2,5-dibromobenzaldehyde with ethylenediamine in the presence of a base such as sodium hydroxide. This reaction produces the desired product, (1S)-1-(2,5-dibromophenyl)ethan-1-amine. The second step involves the addition of hydrochloric acid to the reaction mixture, which produces DBEA-HCl.

Scientific Research Applications

DBEA-HCl has been used in a variety of scientific research applications. It has been used in the synthesis of small molecules and peptides, as a reagent in the preparation of biologically active compounds, and as a tool for studying the structure and function of proteins. It has also been used to study the structure and function of enzymes, and to investigate the mechanisms of action of drugs. Additionally, DBEA-HCl has been used to study the structure and function of nucleic acids, and to investigate the effects of drugs on gene expression.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(2,5-dibromophenyl)ethan-1-amine hydrochloride involves the conversion of 2,5-dibromobenzaldehyde to (1S)-1-(2,5-dibromophenyl)ethanol, followed by the conversion of the alcohol to the amine via reductive amination. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,5-dibromobenzaldehyde", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Reduction of 2,5-dibromobenzaldehyde to (1S)-1-(2,5-dibromophenyl)ethanol using sodium borohydride in ethanol", "Step 2: Oxidation of (1S)-1-(2,5-dibromophenyl)ethanol to (1S)-1-(2,5-dibromophenyl)ethanal using sodium hydroxide and oxygen", "Step 3: Reductive amination of (1S)-1-(2,5-dibromophenyl)ethanal with ammonia and sodium cyanoborohydride to form (1S)-1-(2,5-dibromophenyl)ethan-1-amine", "Step 4: Formation of (1S)-1-(2,5-dibromophenyl)ethan-1-amine hydrochloride by reacting the amine with hydrochloric acid" ] }

CAS RN

2757961-59-2

Molecular Formula

C8H10Br2ClN

Molecular Weight

315.4

Purity

95

Origin of Product

United States

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